di-tert-Butyl (2-(aminomethyl)hexane-1,6-diyl)dicarbamate

• Molecular Formula: C17H35N3O4
• Molecular Weight: 345.5 g/mol
• IUPAC Name: tert-butyl N-[2-(aminomethyl)-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexyl]carbamate
• InChI: InChI=1S/C17H35N3O4/c1-16(2,3)23-14(21)19-10-8-7-9-13(11-18)12-20-15(22)24-17(4,5)6/h13H,7-12,18H2,1-6H3,(H,19,21)(H,20,22)
• InChI Key: WTNZJQFOIKITKA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCCC(CN)CNC(=O)OC(C)(C)C

Description

Di-tert-Butyl (2-(aminomethyl)hexane-1,6-diyl)dicarbamate is an organic compound with the molecular formula C17H35N3O4 and a molecular weight of 345.48 g/mol . This compound is known for its use in various chemical reactions and applications, particularly in the field of organic synthesis.

Preparation Methods

The synthesis of di-tert-Butyl (2-(aminomethyl)hexane-1,6-diyl)dicarbamate typically involves the reaction of di-tert-butyl dicarbonate with the corresponding amine . The reaction is carried out under controlled conditions, often using a catalyst such as Amberlyst-15 in ethanol . The industrial production methods may vary, but they generally follow similar principles of organic synthesis, ensuring high purity and yield.

Chemical Reactions Analysis

Di-tert-Butyl (2-(aminomethyl)hexane-1,6-diyl)dicarbamate undergoes various chemical reactions, including:

N-Boc Protection: This compound is commonly used for the N-Boc protection of amines, amino acids, and peptides.

Substitution Reactions: It can participate in substitution reactions where the tert-butyl groups are replaced by other functional groups under specific conditions.

Scientific Research Applications

Di-tert-Butyl (2-(aminomethyl)hexane-1,6-diyl)dicarbamate has several applications in scientific research:

Organic Synthesis: It is widely used as a protecting group for amines in peptide synthesis and other organic reactions.

Medicinal Chemistry: The compound is utilized in the synthesis of various pharmaceutical intermediates and active pharmaceutical ingredients.

Biological Studies: It serves as a reagent in the study of enzyme mechanisms and protein interactions.

Mechanism of Action

The mechanism of action of di-tert-Butyl (2-(aminomethyl)hexane-1,6-diyl)dicarbamate primarily involves the protection of amine groups. The tert-butyl groups provide steric hindrance, preventing unwanted side reactions and facilitating the selective formation of desired products . This protection is crucial in multi-step organic synthesis, ensuring the integrity of the amine functionality throughout the reaction sequence .

Comparison with Similar Compounds

Di-tert-Butyl (2-(aminomethyl)hexane-1,6-diyl)dicarbamate can be compared with other similar compounds such as:

Di-tert-butyl ethane-1,2-diyldicarbamate: This compound has a similar structure but differs in the length of the carbon chain and the position of the amine groups.

Di-tert-butyl (azanediylbis(ethane-2,1-diyl))dicarbamate: Another similar compound with variations in the carbon chain and functional groups.

These comparisons highlight the uniqueness of this compound in terms of its specific structure and reactivity, making it a valuable compound in various chemical and biological applications.